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Compound of Interest

Compound Name: Succinic anhydride-13C2

Cat. No.: B3065980 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for Succinic anhydride-13C2, including operational and disposal plans, to ensure

laboratory safety and build trust in chemical handling protocols.

Succinic anhydride-13C2 is a stable, isotopically labeled compound that is chemically

identical to its unlabeled counterpart in terms of reactivity and hazards. Therefore, the safety

precautions for succinic anhydride should be strictly followed. It is considered a hazardous

substance that can cause serious eye irritation, may cause an allergic skin reaction, and may

cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2] It is also harmful if

swallowed.[1][3]

Quantitative Data
For quick reference, the following table summarizes key quantitative data for succinic

anhydride.
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Property Value

Molecular Formula C4H4O3

Molecular Weight 100.07 g/mol

Melting Point 119 °C

Boiling Point 263.5 °C

Flash Point 163 °C

Vapor Pressure 0.00000286 mm Hg (at 25 °C)

Note: The isotopic labeling with 13C does not significantly alter these physical properties.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific handling procedure.[4] The following table outlines the recommended PPE for

handling Succinic anhydride-13C2.
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Body Part
Personal Protective
Equipment

Specification

Hands Chemical-resistant gloves

Nitrile or butyl gloves are

suitable for handling oils and

acids.[5] Gloves must be

inspected before use and

disposed of properly after.[6]

Eyes/Face Safety goggles or a face shield

Goggles or a protective visor

are necessary to protect

against dust and splashes.[1]

Body
Laboratory coat or chemical-

resistant suit

A lab coat is standard for minor

tasks, while a chemical-

resistant apron or suit is

recommended for larger

quantities or splash risks.[5][7]

Respiratory
Respirator with a particulate

filter

Use in a well-ventilated area.

[2] If ventilation is inadequate

or dust is generated, a

respirator is required.[2]

Experimental Protocol: Safe Handling of Succinic
Anhydride-13C2
This protocol outlines the step-by-step procedure for safely handling Succinic anhydride-
13C2 in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure the work area is in a well-ventilated chemical fume hood.[2][6]

Verify that a safety shower and eyewash station are readily accessible.

Inspect all required PPE for integrity before use.
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Review the Safety Data Sheet (SDS) for Succinic anhydride before starting any work.[5]

Keep containers of Succinic anhydride-13C2 tightly closed when not in use.[2][6]

2. Weighing and Dispensing:

Perform all weighing and dispensing operations within a chemical fume hood to minimize

inhalation exposure.

Use tools such as a spatula or scoop to handle the solid material. Avoid creating dust.[3][6]

If there is a risk of dust formation, moisten the material slightly with a suitable inert solvent if

the experimental procedure allows.

3. During the Experiment:

Avoid all personal contact with the chemical, including inhalation and contact with skin and

eyes.[2]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1][2]

Keep the container of Succinic anhydride-13C2 away from incompatible materials such as

strong acids, strong bases, and oxidizing agents.[1]

4. Post-Experiment and Cleanup:

Wash hands thoroughly with soap and water after handling the chemical.[2]

Decontaminate all equipment and the work surface after use.

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[2]

Operational Workflow
The following diagram illustrates the logical workflow for the safe handling of Succinic
anhydride-13C2.
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Workflow for Handling Succinic Anhydride-13C2
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Caption: Logical workflow for handling Succinic anhydride-13C2.

Disposal Plan
Proper disposal of Succinic anhydride-13C2 and its containers is crucial to prevent

environmental contamination and ensure compliance with regulations.

Chemical Waste:
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Dispose of unused Succinic anhydride-13C2 as hazardous waste. Do not discharge it

into sewers or waterways.[3]

Collect waste material in a suitable, labeled, and sealed container.[3][6]

All waste must be handled in accordance with local, state, and federal regulations.[3]

Consult your institution's environmental health and safety (EHS) office for specific

guidance.

Contaminated Materials:

Dispose of contaminated gloves, absorbent materials, and other disposable items as

hazardous waste in a sealed container.

Decontaminate empty containers before disposal. Puncture containers to prevent reuse.[3]

Spill Response
In the event of a spill, follow these procedures:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.[2]

Clean up spills immediately.[3]

For dry spills, use dry clean-up procedures to avoid generating dust.[2][3] Carefully sweep

or vacuum the material and place it in a labeled, sealed container for disposal.[2]

For wet spills, absorb the material with an inert absorbent and place it in a labeled

container for disposal.[3]

Wash the spill area with soap and water after cleanup.[3]

Major Spills:

Evacuate the laboratory and alert personnel in the area.[3]
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Contact your institution's emergency response team or EHS office immediately.

Prevent the spill from entering drains or waterways.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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